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Compound of Interest

Compound Name: 1,9-Decadiyne

Cat. No. B160743

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
1,9-Decadiyne (CAS No. 1720-38-3), a flammable and hazardous terminal alkyne. Adherence
to these procedures is critical to ensure a safe laboratory environment and compliance with
regulations.

Immediate Safety and Handling Precautions

Before handling or disposing of 1,9-Decadiyne, it is imperative to be aware of its hazards. It is
a flammabile liquid and vapor that can be fatal if swallowed or enters the airways, and may
cause skin, eye, and respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[1][3][4]

Clothing: Wear a flame-retardant lab coat and appropriate protective clothing.[1][3][4]

Respirator: If working outside a fume hood or in poorly ventilated areas, use a NIOSH/MSHA
approved respirator.[5]

Safe Handling Practices:

e Work in a well-ventilated area, preferably within a chemical fume hood.[1]
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Avoid contact with skin and eyes.[1][6]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][3][4]

Ground and bond containers when transferring material to prevent static discharge.[3][4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][6]

Quantitative Data and Physical Properties

A summary of the key physical and chemical properties of 1,9-Decadiyne is provided below for
easy reference.

Property Value

Molecular Formula CioHa14

Molecular Weight 134.22 g/mol

Appearance Clear yellow liquid

Boiling Point 72°C at 13 mmHg

Melting Point 268°C (lit.)

Flash Point 41°C (closed cup)

Density 0.822 g/mL at 25°C
Solubility Soluble in organic solvents

Data sourced from multiple safety data sheets and chemical databases.[1][5][6][7]

Disposal Procedures

The disposal of 1,9-Decadiyne must be handled by a licensed chemical waste disposal
company. Do not attempt to dispose of this chemical down the drain or with regular laboratory
trash.[1][3][4]

Step-by-Step Disposal Protocol
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e Waste Collection:
o Collect waste 1,9-Decadiyne in a dedicated, properly labeled, and sealed container.
o The container should be made of a material compatible with the chemical.

o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, acids, and bases.[4][5]

e Spill Management:

[e]

In the event of a spill, immediately evacuate the area and remove all ignition sources.[1][3]

[4]

[e]

Ventilate the area.

o

Wear the appropriate PPE as outlined above.

[¢]

Contain the spill using an inert absorbent material like sand or vermiculite.[3][4]

[¢]

Carefully collect the absorbed material using non-sparking tools and place it in a sealed
container for disposal.[1][3][4]

» Container Decontamination:
o Empty containers that held 1,9-Decadiyne should be considered hazardous waste.

o Containers can be triple-rinsed with a suitable organic solvent (e.g., acetone).[1] The
rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, the container can be punctured to prevent reuse and disposed of
according to institutional guidelines, which may include recycling or landfill.[1]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.
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o Provide the waste manifest with the accurate chemical name, quantity, and hazard
information.

o The primary disposal method for 1,9-Decadiyne is controlled incineration at a licensed
facility.[1]

Logical Workflow for 1,9-Decadiyne Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1,9-Decadiyne.
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Start: 1,9-Decadiyne Waste Generated

Contain Spill with Inert Absorbent

Collect Absorbed Material
(Use Non-Sparking Tools)

Collect in a Labeled, Sealed Container

Store in a Cool, Dry, Ventilated Area
(Away from Incompatibles)

Contact EHS or Licensed Waste Contractor

Prepare Waste Manifest

Waste Pickup by Authorized Personnel

Controlled Incineration at Licensed Facility

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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